2-(3-Cyclohexyl-6-(methoxycarbonyl)-2-phenyl-1H-indol-1-yl)acetic acid

• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-(3-cyclohexyl-6-methoxycarbonyl-2-phenylindol-1-yl)acetic acid
• InChI: InChI=1S/C24H25NO4/c1-29-24(28)18-12-13-19-20(14-18)25(15-21(26)27)23(17-10-6-3-7-11-17)22(19)16-8-4-2-5-9-16/h3,6-7,10-14,16H,2,4-5,8-9,15H2,1H3,(H,26,27)
• InChI Key: XHLAADIRLVRSFF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=C(N2CC(=O)O)C3=CC=CC=C3)C4CCCCC4

Description

2-(3-Cyclohexyl-6-(methoxycarbonyl)-2-phenyl-1H-indol-1-yl)acetic acid is a useful research compound. Its molecular formula is C24H25NO4 and its molecular weight is 391.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To methyl 1-(2-tert-butoxy-2-oxo ethyl)-3-cyclo hexyl-2-phenyl-1H-indole-6-carboxylate in DCM/H2O (2:1; 0.15 M), TFA (>300 eq) were added at RT and the reaction left stirring for 1 h. The volatiles were removed in vacuo, and the residue diluted with DCM. The organic phase was washed with brine, dried over Na2SO4, filtered and the solvent evaporated in vacuo to afford the title compound (98%). (ES+) m/z 392 (M+H)+

Synthesis routes and methods II

Procedure details